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Compound of Interest

Compound Name: PluriSIn #2

Cat. No.: B3182385 Get Quote

A Critical Note on PluriSIn #2: As of the current date, a specific Safety Data Sheet (SDS) and

established disposal procedures for the compound "PluriSIn #2" are not publicly available. This

is a common scenario for novel research compounds. Therefore, the information provided

herein is based on established best practices for the handling and disposal of new or

uncharacterized small molecule inhibitors in a laboratory setting. Researchers, scientists, and

drug development professionals must treat PluriSIn #2 as a potentially hazardous chemical of

unknown toxicity and consult their institution's Environmental Health and Safety (EHS)

department for specific guidance. This guide offers a procedural framework for the safe

operational use and disposal of chemical compounds like PluriSIn #2, ensuring the safety of

laboratory personnel and compliance with regulatory standards.

Quantitative Data for a Related Compound: PluriSIn #1
Since specific data for PluriSIn #2 is unavailable, the following table summarizes quantitative

information for the closely related compound, PluriSIn #1. This information should be used for

reference purposes only, assuming a similar hazard profile due to structural similarity.
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Property Data Citation(s)

Chemical Name N'-phenylisonicotinohydrazide [1]

Molecular Formula C₁₂H₁₁N₃O [1][2]

Molecular Weight 213.24 g/mol [1][2]

CAS Number 91396-88-2 [1][2]

Appearance
White to light yellow to light

orange powder to crystal
[3]

Purity >98.0% (HPLC) [3]

Solubility Soluble in DMSO and EtOH [1]

≥6.75 mg/mL in DMSO [2]

≥15.67 mg/mL in EtOH (with

gentle warming and ultrasonic)
[2]

Insoluble in water [2]

Storage Temperature Store at -20°C [2]

Hazard Statements H302: Harmful if swallowed [3]

Precautionary Statements

P501: Dispose of

contents/container to an

approved waste disposal plant

[3]

Experimental Protocols: Proper Disposal of PluriSIn
#2
The following is a step-by-step guide for the proper disposal of PluriSIn #2, based on general

laboratory procedures for hazardous chemical waste.

I. Personal Protective Equipment (PPE) and Safety
Measures

Always wear appropriate PPE when handling PluriSIn #2, including:
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A lab coat

Safety goggles

Chemically resistant gloves (nitrile or neoprene)

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.

Avoid direct contact with the skin and eyes. In case of accidental contact, flush the affected

area with copious amounts of water for at least 15 minutes and seek medical attention.

Prevent the generation of dust or aerosols when handling the solid form of the compound.

II. Disposal of Solid PluriSIn #2 Waste
Unused or Expired Compound:

Do not dispose of solid PluriSIn #2 in the regular trash.

Carefully place the original container with the unused compound into a larger, sealable,

and clearly labeled hazardous waste container.

Contaminated Materials:

All materials that have come into direct contact with solid PluriSIn #2 (e.g., weigh boats,

spatulas, contaminated gloves, bench paper) are considered hazardous waste.

Collect these materials in a designated, sealed, and puncture-resistant solid hazardous

waste container.

Label the container clearly as "Solid Hazardous Waste" and list "PluriSIn #2" as a

contaminant.

III. Disposal of Liquid PluriSIn #2 Waste (including
DMSO solutions)

Unused or Spent Solutions:
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Do not pour PluriSIn #2 solutions, including those dissolved in DMSO, down the drain.

Collect all liquid waste containing PluriSIn #2 in a designated, leak-proof, and chemically

compatible (e.g., glass or polyethylene) hazardous waste container.

Ensure the container is properly sealed to prevent evaporation and spills.

Contaminated Labware:

Rinse any glassware or labware that has come into contact with PluriSIn #2 solutions with

a small amount of a suitable solvent (e.g., ethanol or acetone).

Collect the rinsate as hazardous liquid waste in the designated container.

After the initial rinse, the labware can be washed according to standard laboratory

procedures.

Labeling Liquid Waste:

Clearly label the liquid hazardous waste container with "Hazardous Waste," the full

chemical name "PluriSIn #2," the solvent used (e.g., "in DMSO"), and an approximate

concentration or volume of the active compound.

IV. Waste Storage and Collection
Segregation: Store hazardous waste containers for PluriSIn #2 separately from incompatible

materials.

Storage Location: Keep waste containers in a designated, secure, and well-ventilated

satellite accumulation area within the laboratory.

Collection: Arrange for the collection of hazardous waste through your institution's

Environmental Health and Safety (EHS) department. Follow their specific procedures for

waste pickup and disposal.

Mandatory Visualization
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PluriSIn #2 Disposal Workflow

Preparation & Handling

Waste Identification

Solid Waste Disposal Liquid Waste Disposal

Final Disposal Steps

Start: Handling PluriSIn #2

Wear Appropriate PPE
(Lab Coat, Goggles, Gloves)

Work in a Chemical Fume Hood

Identify Waste Type

Solid Waste
(Unused powder, contaminated gloves, etc.)

Liquid Waste
(DMSO solutions, rinsates)

Collect in a Labeled,
Sealed Solid Hazardous Waste Container

Collect in a Labeled, Leak-Proof
Liquid Hazardous Waste Container

Store Waste in a Designated
Satellite Accumulation Area

Contact EHS for Waste Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of PluriSIn #2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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